Cas no 154534-83-5 (4-\u200bAmino-\u200b1-\u200b2-\u200b(2,\u200b4-\u200bdifluorophenyl)\u200b-\u200b2-\u200boxoethyl\u200b-4H-\u200b1,\u200b2,\u200b4-\u200btriazolium Chloride)

$4-\u200bAmino-\u200b1-\u200b2-\u200b(2,\u200b4-\u200bdifluorophenyl)\u200b-\u200b2-\u200boxoethyl\u200b-4H-\u200b1,\u200b2,\u200b4-\u200btriazolium Chloride structure$

154534-83-5 structure

Product Name:4-\u200bAmino-\u200b1-\u200b2-\u200b(2,\u200b4-\u200bdifluorophenyl)\u200b-\u200b2-\u200boxoethyl\u200b-4H-\u200b1,\u200b2,\u200b4-\u200btriazolium Chloride

CAS No:154534-83-5

Molecular Formula:C₁₀H₉ClF₂N₄O

Molecular Weight:274.654467344284

CID:4557517

4-\u200bAmino-\u200b1-\u200b2-\u200b(2,\u200b4-\u200bdifluorophenyl)\u200b-\u200b2-\u200boxoethyl\u200b-4H-\u200b1,\u200b2,\u200b4-\u200btriazolium Chloride Properties

Names and Identifiers

- 4-Amino-1-(2-(2,4-difluorophenyl)-2-oxoethyl)-1H-1,2,4-triazol-4-ium chloride
- InChIKey： JICMADFMAUXCJV-UHFFFAOYSA-M
- Inchi： 1S/C10H9F2N4O.ClH/c11-7-1-2-8(9(12)3-7)10(17)4-16-6-15(13)5-14-16;/h1-3,5-6H,4,13H2;1H/q+1;/p-1
- SMILES： [Cl-].FC1C=C(C=CC=1C(CN1C=[N+](C=N1)N)=O)F

Computed Properties

Exact Mass: 274.0432949 g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 3
Monoisotopic Mass: 274.0432949 g/mol
Heavy Atom Count: 18
Complexity: 292
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 2
Topological Polar Surface Area: 64.8
Molecular Weight: 274.65

4-\u200bAmino-\u200b1-\u200b2-\u200b(2,\u200b4-\u200bdifluorophenyl)\u200b-\u200b2-\u200boxoethyl\u200b-4H-\u200b1,\u200b2,\u200b4-\u200btriazolium Chloride Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
TRC	A692905-50mg	4-\u200bAmino-\u200b1-\u200b[2-\u200b(2,\u200b4-\u200bdifluorophenyl)\u200b-\u200b2-\u200boxoethyl]\u200b-4H-\u200b1,\u200b2,\u200b4-\u200btriazolium Chloride	154534-83-5		50mg	$ 155.00	2023-04-19

4-\u200bAmino-\u200b1-\u200b2-\u200b(2,\u200b4-\u200bdifluorophenyl)\u200b-\u200b2-\u200boxoethyl\u200b-4H-\u200b1,\u200b2,\u200b4-\u200btriazolium Chloride Related Literature

1. Synthesis, characterization and X-ray crystal structures of cyclam derivatives. Part VI. Proton binding studies of a pyridine-strapped 5,12-dioxocyclam based macrobicycle†‡§

Michel Meyer,Laurent Frémond,Alain Tabard,Enrique Espinosa,Guy Yves Vollmer,Roger Guilard,Yves Dory New J. Chem., 2005,29, 99-108
2. Effects of all-trans retinoic acid, retinol, and β-carotene on murine macrophage activity†

Shih-Wei Wang,Chih-Li Chen,Pi-Hui Wu,Wen-Bin Wu Food Funct., 2014,5, 140-148
3. Facile synthesis of soluble nonlinear polymers with glycogen-like structures and functional properties from “simple” acrylic monomers†

Herman H. Y. Sung,Ian D. Williams,Matthew M. F. Yuen Polym. Chem., 2013,4, 95-105
4. Bromodomain and BET family proteins as epigenetic targets in cancer therapy: their degradation, present drugs, and possible PROTACs

Mohd. Muddassir,Kunjal Soni,Chetan B. Sangani,Abdullah Alarifi,Mohd. Afzal,Naaser A. Y. Abduh,Yongtao Duan RSC Adv., 2021,11, 612-636
5. Ammonia/amine electronic gas sensors based on hybrid polyaniline–TiO2 nanocomposites. The effects of titania and the surface active doping acid

N. Ogurtsov,Yu. Noskov,N. Redon,P. Coddeville,J.-L. Wojkiewicz,A. Pud RSC Adv., 2015,5, 20218-20226
6. Novel far-visible and near-infrared pH probes based on styrylcyanine for imaging intracellular pH in live cells†

Li Fan,Yue-Jun Fu,Qiao-Ling Liu,Dong-Tao Lu,Chuan Dong,Shao-Min Shuang Chem. Commun., 2012,48, 11202-11204
7. Binder-free 3D SnO2-based nanocomposite anode with high areal capacity for advanced sodium-ion batteries†

Yangang Zhang,Zewei Wang,Yaohui Zhang,Kai Wang,Jiangchun Chen,Xuxu Guo,Jinlei Wu,Yuqi Xu,Jian Zhu,Hewei Zhao,Junfei Liang,Hua Wang Mater. Chem. Front., 2022,6, 2803-2809
8. Unexpected formation of a μ-carbido diruthenium(iv) complex during the metalation of phthalocyanine with Ru3(CO)12 and its catalytic activity in carbene transfer reactions†

Andrey P. Kroitor,Lucie P. Cailler,Alexander G. Martynov,Alexander B. Sorokin Dalton Trans., 2017,46, 15651-15655
9. Predicting adsorption on metals: simple yet effective descriptors for surface catalysis†

Manuel J. Louwerse,Marjo C. Mittelmeijer-Hazeleger,Gadi Rothenberg Phys. Chem. Chem. Phys., 2013,15, 4436-4443
10. Triple zirconocene/brønsted acid/CuO cooperative and relay catalysis system for tandem Mannich addition/C–C formative cyclization/oxidation†

Yanlong Luo,Huaming Sun,Weiqiang Zhang,Xiu Wang,Shan Xu,Guofang Zhang,Yajun Jian,Ziwei Gao RSC Adv., 2017,7, 28616-28625

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